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Compound of Interest

Compound Name: Euphenol

Cat. No.: B3025990 Get Quote

Note to the reader: Based on the provided topic, it is highly likely that "Euphenol" is a

misspelling of "Eugenol," a well-researched phenolic compound. This technical guide will,

therefore, focus on the chemical structure, properties, and biological activities of Eugenol.

An In-depth Technical Guide to Eugenol
This guide provides a comprehensive overview of Eugenol (4-allyl-2-methoxyphenol), a key

bioactive compound found in several essential oils. It is intended for researchers, scientists,

and drug development professionals, offering detailed information on its chemical properties,

biological activities, and underlying molecular mechanisms.

Chemical Structure and Properties
Eugenol is an aromatic phenolic compound belonging to the phenylpropanoid class.[1] Its

structure consists of a guaiacol (2-methoxyphenol) core with an allyl chain substituent.[2][3]

This structure, particularly the phenolic hydroxyl group, is crucial for its biological activities.[4]
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Identifier Value

IUPAC Name 2-methoxy-4-(2-propen-1-yl)phenol[5]

CAS Number 97-53-0

Chemical Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

SMILES COc1cc(CC=C)ccc1O

InChI Key RRAFCDWBNXTKKO-UHFFFAOYSA-N

Physicochemical Properties
Eugenol is a colorless to pale yellow, aromatic oily liquid with a characteristic spicy, clove-like

scent. It is sparingly soluble in water but miscible with organic solvents like alcohol, ether, and

chloroform.

Property Value

Appearance Colorless to pale yellow oily liquid

Odor Pleasant, spicy, clove-like

Melting Point -12 to -7.5 °C

Boiling Point 254 °C

Density ~1.06 g/cm³

pKa 10.19

Water Solubility ~2.46 g/L

Refractive Index (n20/D) ~1.541

Biological Activities and Therapeutic Potential
Eugenol exhibits a wide spectrum of pharmacological effects, making it a subject of interest for

therapeutic applications. Its bioactivity is largely attributed to its antioxidant and anti-
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inflammatory properties. The World Health Organization (WHO) has declared Eugenol as

generally recognized as safe (GRAS).

Summary of Biological Activities
Activity Description

IC₅₀ / Effective
Concentration

Antioxidant

Scavenges free radicals like

DPPH and protects against

oxidative damage.

DPPH Scavenging Activity:

88.93% at 200 ppm

Anti-inflammatory

Inhibits key inflammatory

mediators and pathways, such

as NF-κB and COX-2.

Reduces TNF-α, IL-1β, and IL-

6 in LPS-stimulated cells (15-

50 μM)

Anticancer

Induces apoptosis and inhibits

proliferation and metastasis in

various cancer cell lines.

MCF-7 Breast Cancer Cells:

17.6 - 36.43 µg/mL; HCT-15

Colon Cancer Cells: 300 µM

Antimicrobial

Shows broad-spectrum activity

against bacteria (e.g., S.

aureus, E. coli) and fungi.

MIC against S. aureus: 1200

µg/mL

Analgesic

Has been traditionally used in

dentistry for its pain-relieving

properties.

N/A

Neuroprotective
Exhibits protective effects

against neurotoxicity.
N/A

Key Signaling Pathways Modulated by Eugenol
Eugenol exerts its biological effects by modulating several critical intracellular signaling

pathways. These mechanisms are central to its anti-inflammatory, antioxidant, and anticancer

activities.

Inhibition of NF-κB Signaling Pathway
Eugenol is a well-documented inhibitor of the Nuclear Factor-kappa B (NF-κB) pathway, a key

regulator of inflammation. It can prevent the degradation of IκBα, which in turn blocks the
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nuclear translocation of the p65 subunit of NF-κB, thereby downregulating the expression of

pro-inflammatory genes like TNF-α, IL-1β, and IL-6.
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Eugenol inhibits the NF-κB inflammatory pathway.

Activation of Nrf2 Antioxidant Pathway
Eugenol activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, a primary

regulator of cellular antioxidant responses. By promoting the nuclear translocation of Nrf2,

Eugenol enhances the expression of antioxidant genes, such as heme oxygenase-1 (HO-1),

protecting cells from oxidative stress.
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Eugenol activates the Nrf2 antioxidant response pathway.

Downregulation of c-Myc/PGC-1β/ERRα Signaling in
Cancer
In the context of cancer metabolism, Eugenol has been shown to inhibit oxidative

phosphorylation and fatty acid oxidation. It achieves this by downregulating the c-Myc/PGC-

1β/ERRα signaling pathway, which is critical for energy production in rapidly proliferating

cancer cells. This action suggests a potential mechanism for its anticancer effects by targeting

cellular energy metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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